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Compound of Interest

Compound Name: Panadiplon

Cat. No.: B1678371 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step plan for the proper

disposal of Panadiplon (U-78875), a non-benzodiazepine anxiolytic. Due to its discontinuation

from clinical development because of evidence of liver damage, careful handling and disposal

are paramount.[1][2]

Panadiplon Chemical and Physical Properties
A summary of key quantitative data for Panadiplon is presented below for easy reference.

Property Value

Molecular Formula C₁₈H₁₇N₅O₂[1][2][3]

Molar Mass 335.36 g/mol

CAS Number 124423-84-3

Appearance Solid (assumed)

Solubility
Information not readily available; contact

supplier for details.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1678371?utm_src=pdf-interest
https://www.benchchem.com/product/b1678371?utm_src=pdf-body
https://www.bionity.com/en/encyclopedia/Panadiplon.html
https://en.wikipedia.org/wiki/Panadiplon
https://www.benchchem.com/product/b1678371?utm_src=pdf-body
https://www.benchchem.com/product/b1678371?utm_src=pdf-body
https://www.bionity.com/en/encyclopedia/Panadiplon.html
https://en.wikipedia.org/wiki/Panadiplon
https://pubchem.ncbi.nlm.nih.gov/compound/3033821
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the absence of a specific Safety Data Sheet (SDS) detailing the disposal of Panadiplon,

general best practices for the disposal of research chemicals and pharmaceutical waste should

be strictly followed. The following procedure is a recommended guideline.

Step 1: Personal Protective Equipment (PPE)

Before handling Panadiplon, ensure appropriate PPE is worn, including:

Safety goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation and Collection

Do not dispose of Panadiplon down the drain or in regular trash.

Collect waste Panadiplon, including any contaminated materials (e.g., weighing boats,

pipette tips, paper towels), in a designated, clearly labeled hazardous waste container.

The container should be made of a compatible material, be securely sealed, and labeled with

"Hazardous Waste," the chemical name ("Panadiplon"), and the approximate quantity.

Step 3: Inactivation (if applicable and feasible)

Chemical inactivation is not recommended without specific, validated protocols for Panadiplon.

Attempting to neutralize or degrade the compound without established methods can be

dangerous.

Step 4: Storage of Waste

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

The storage area should be well-ventilated and have secondary containment to prevent

spills.
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Step 5: Final Disposal

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.

Provide the EHS office or contractor with all available information about the waste, including

the chemical name and any known hazards.

Follow all local, state, and federal regulations for hazardous waste disposal.

Mandatory Visualization: Panadiplon Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Panadiplon.
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Caption: Logical workflow for the safe disposal of Panadiplon waste.

This procedural guidance is based on general laboratory safety principles. Always consult your

institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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